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Cat. No.: B1254137

Get Quote

Foreword: This technical guide provides a comprehensive overview of Salviol, a naturally

occurring diterpenoid found in various Salvia species. While research on the specific biological

activities of isolated Salviol is still emerging, this document synthesizes the available

information on its chemical properties, traditional medicinal context, and the known

pharmacological activities of its source plants and related compounds. This guide is intended

for researchers, scientists, and drug development professionals interested in the therapeutic

potential of Salviol.

Introduction to Salviol
Salviol is an abietane diterpenoid, a class of organic compounds prevalent in the plant

kingdom, particularly within the Salvia genus. Its chemical formula is C₂₀H₃₀O₂.[1] Salviol has

been identified in Salvia officinalis (common sage) and Salvia cardiophylla.[1] Traditionally,

various parts of Salvia plants have been used in folk medicine across different cultures to treat

a wide range of ailments, including inflammatory conditions, infections, and cognitive issues.[2]

Chemical Structure:

IUPAC Name: (3S,4aS,10aS)-1,1,4a-trimethyl-7-propan-2-yl-2,3,4,9,10,10a-

hexahydrophenanthrene-3,6-diol[1]
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Synonyms: (+)-salviol, 6alpha-hydroxyferruginol, abieta-8,11,13-triene-2alpha,12-diol[1]

Molecular Weight: 302.5 g/mol [1]

Traditional Medicine Context
The genus Salvia, commonly known as sage, has a long and rich history of use in traditional

medicine systems worldwide. Salvia officinalis, a known source of Salviol, has been

traditionally used for its anti-inflammatory, antimicrobial, and digestive properties.[2] These

traditional uses provide a valuable starting point for investigating the pharmacological

properties of its constituent compounds, including Salviol.

Reported Biological Activities and Quantitative Data
While specific quantitative data on the biological activities of isolated Salviol are limited in

publicly available literature, studies on extracts from Salviol-containing plants and structurally

related compounds provide insights into its potential therapeutic effects. The following tables

summarize relevant quantitative data.

Disclaimer: The following data pertains to extracts of Salvia species or related compounds, not

isolated Salviol, unless otherwise specified. This information is provided to guide future

research on Salviol.

Table 1: Anticancer and Cytotoxic Activity
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Test
Substance

Cell Line(s) Assay
IC₅₀ / GI₅₀
Value

Reference

Salvia officinalis

Essential Oil

MCF-7, LNCaP,

HeLa
MTT

Significant

reduction at 100

& 200 µg/mL

(48h)

[3]

Salvia officinalis

Ethanolic Leaf

Extract

SSC-15 (Oral

Squamous

Carcinoma)

MTT 340.7 μg/ml [4]

Salvia officinalis

Ethanolic Leaf

Extract

SSC-25 (Oral

Squamous

Carcinoma)

MTT 287.7 μg/ml [4]

Salvia officinalis

Methanolic

Extract

HepG2, WRL-68 Not Specified
64.4 µg/mL, 67.1

µg/mL
[5]

Salvia officinalis

Acetone Extract
HepG2, WRL-68 Not Specified

90.0 µg/mL, 87.5

µg/mL
[5]

Table 2: Anti-inflammatory Activity
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Test
Substance

Assay Model ID₅₀ Value Reference

Salvia palaestina

Ethyl Acetate

Extract

Croton oil-

induced mouse

ear oedema

in vivo 47 µg/cm² [6]

Salvia multicaulis

Ethyl Acetate

Extract

Croton oil-

induced mouse

ear oedema

in vivo 50 µg/cm² [6]

Salvia syriaca

Hexane Extract

Croton oil-

induced mouse

ear oedema

in vivo 87 µg/cm² [6]

Indomethacin

(Reference Drug)

Croton oil-

induced mouse

ear oedema

in vivo 96 µg/cm² [6]

Table 3: Antioxidant Activity

Test Substance Assay IC₅₀ Value Reference

Ferruginol (structurally

related)

DPPH radical

scavenging
121.6 ± 0.5 μg/mL [7]

Ferruginol (structurally

related)

ABTS radical

scavenging
136.8 ± 1.6 μg/mL [7]

Potential Signaling Pathway Modulation
Direct evidence for the modulation of specific signaling pathways by Salviol is not yet

available. However, research on Salvia extracts and other diterpenoids suggests potential

involvement in key pathways related to inflammation, cancer, and cell survival.

NF-κB Signaling Pathway
The NF-κB pathway is a critical regulator of inflammatory responses. Extracts from Salvia

officinalis have been shown to exert anti-inflammatory effects, and it is plausible that
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compounds within these extracts, potentially including Salviol, may modulate this pathway.[8]

Potential Modulation of NF-κB Pathway by Salvia Compounds
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Caption: Hypothesized modulation of the NF-κB signaling pathway by Salviol or other Salvia

compounds.

MAPK Signaling Pathway
The Mitogen-Activated Protein Kinase (MAPK) pathway is involved in cell proliferation,

differentiation, and apoptosis. Some studies have suggested that the anticancer effects of

Salvia officinalis may be mediated through the downregulation of the MAPK/ERK pathway.[5]
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Potential Modulation of MAPK Pathway by Salvia Compounds
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Caption: Potential inhibitory effect of Salviol or other Salvia compounds on the MAPK signaling

cascade.

STAT3 Signaling Pathway
Signal Transducer and Activator of Transcription 3 (STAT3) is a transcription factor that plays a

key role in tumor cell proliferation, survival, and angiogenesis. Some compounds from Salvia

officinalis have been identified as inhibitors of STAT3 signaling.[9]
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Potential Modulation of STAT3 Pathway by Salvia Compounds
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Caption: Postulated inhibition of the JAK/STAT3 signaling pathway by compounds found in

Salvia.

Experimental Protocols
Detailed experimental protocols for the biological evaluation of isolated Salviol are not readily

available. However, the following sections describe standard methodologies used to assess the

anticancer, anti-inflammatory, and antioxidant activities of natural products, which can be

adapted for the study of Salviol.

Anticancer Activity: MTT Assay for Cytotoxicity
The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric

assay for assessing cell metabolic activity.

Cell Culture: Cancer cell lines (e.g., MCF-7, HeLa, LNCaP) are cultured in appropriate media

and conditions.

Treatment: Cells are seeded in 96-well plates and treated with various concentrations of the

test compound (Salviol) for a specified duration (e.g., 24, 48, 72 hours).

MTT Addition: MTT solution is added to each well and incubated to allow for the formation of

formazan crystals by metabolically active cells.

Solubilization: The formazan crystals are dissolved in a solubilization solution (e.g., DMSO).

Absorbance Measurement: The absorbance of the solution is measured at a specific

wavelength (typically 570 nm) using a microplate reader.

Data Analysis: Cell viability is calculated as a percentage of the control (untreated cells), and

the IC₅₀ value (the concentration of the compound that inhibits 50% of cell growth) is

determined.

Anti-inflammatory Activity: Croton Oil-Induced Mouse
Ear Edema
This in vivo assay is used to evaluate the topical anti-inflammatory activity of a compound.
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Animal Model: Mice are used as the experimental model.

Induction of Inflammation: A solution of croton oil (a phlogistic agent) in a suitable solvent is

applied to the inner surface of one ear of each mouse to induce inflammation.

Treatment: The test compound (Salviol), dissolved in a suitable vehicle, is applied topically

to the ear at various doses. A reference anti-inflammatory drug (e.g., indomethacin) is used

as a positive control.

Edema Measurement: After a specific period (e.g., 6 hours), the mice are sacrificed, and a

circular section is removed from both the treated and untreated ears. The weight difference

between the two ear punches is a measure of the edema.

Data Analysis: The percentage inhibition of edema is calculated for each dose, and the ID₅₀

value (the dose that inhibits 50% of the edema) is determined.[6]

Antioxidant Activity: DPPH Radical Scavenging Assay
The DPPH (2,2-diphenyl-1-picrylhydrazyl) assay is a common and rapid method to screen the

antioxidant activity of compounds.

Preparation of DPPH Solution: A solution of DPPH in a suitable solvent (e.g., methanol or

ethanol) is prepared.

Reaction Mixture: The test compound (Salviol) at various concentrations is mixed with the

DPPH solution.

Incubation: The reaction mixture is incubated in the dark for a specific period (e.g., 30

minutes).

Absorbance Measurement: The absorbance of the solution is measured at a specific

wavelength (around 517 nm). The scavenging of the DPPH radical by an antioxidant leads to

a decrease in absorbance.

Data Analysis: The percentage of DPPH radical scavenging activity is calculated, and the

IC₅₀ value (the concentration of the compound that scavenges 50% of the DPPH radicals) is

determined.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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